Cas no 1794786-93-8 (Bisphenol F-d10)

• Product Name: Bisphenol F-d10
• CAS No: 1794786-93-8
• MF: C₁₃H₁₂O₂
• MW: 210.294800758362
• CID: 4614447
• PubChem ID: 71314107
• Update Time: 2025-10-28

Bisphenol F-d10 Chemical and Physical Properties

Names and Identifiers

• Bisphenol F-d10
• DTXSID501027981
• 4,4'-Dihydroxydiphenylmethane-d10
• 2,3,5,6-Tetradeuterio-4-[dideuterio-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)methyl]phenol; 4-[(4-Hydroxyphenyl-2,3,5,6-d4)methyl-d2]phenol-2,3,5,6-d4; 4,4'-Methylenediphenol-alpha,alpha',2,2',3,3',5,5',6,6'-D10; 1,1-Bis(4-hydroxyphenyl-2,3,5,6-d4)methane-d2; Bisphenol F D10
• HY-W585918S
• 1794786-93-8
• G77049
• p,p'-Bisphenol F-d10
• CS-0640906
• HDM-d1
• 2,3,5,6-tetradeuterio-4-[dideuterio-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)methyl]phenol
• 4-{[4-hydroxy(2,3,5,6-?H?)phenyl](?H?)methyl}(?H?)phenol

• Inchi： 1S/C13H12O2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8,14-15H,9H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D2
• InChI Key： PXKLMJQFEQBVLD-QNNBDYQESA-N
• SMILES： OC1C([2H])=C([2H])C(=C([2H])C=1[2H])C([2H])([2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])O

Computed Properties

• Exact Mass: 210.146497081g/mol
• Monoisotopic Mass: 210.146497081g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on Bisphenol F-d10

Introduction to Bisphenol F-d10 (CAS No. 1794786-93-8)

Bisphenol F-d10 (CAS No. 1794786-93-8) is a deuterated analog of Bisphenol F, a compound widely used in the synthesis of epoxy resins and polycarbonates. This deuterated form is particularly valuable in research settings due to its enhanced stability and reduced metabolic degradation, making it an ideal choice for various analytical and biological studies.

The chemical structure of Bisphenol F-d10 consists of two phenol groups connected by a methylene bridge, with all hydrogen atoms replaced by deuterium atoms. This substitution significantly alters the physical and chemical properties of the molecule, leading to increased isotopic mass and improved resistance to chemical reactions. These properties make Bisphenol F-d10 a valuable tool in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and other analytical techniques.

Recent research has highlighted the importance of Bisphenol F-d10 in environmental and health studies. For instance, a study published in the Journal of Environmental Science and Health in 2022 investigated the environmental fate and behavior of deuterated bisphenols. The study found that Bisphenol F-d10 exhibits reduced bioaccumulation potential compared to its non-deuterated counterpart, making it a safer alternative for use in environmental monitoring and toxicity assessments.

In the context of biomedical research, Bisphenol F-d10 has been utilized to study the metabolic pathways of bisphenols in living organisms. A 2023 study in the Journal of Pharmaceutical Sciences demonstrated that Bisphenol F-d10 can be effectively used as a tracer molecule to track the metabolism and excretion of bisphenols in human cells. This research has important implications for understanding the potential health effects of bisphenol exposure and developing strategies to mitigate these risks.

The synthesis of Bisphenol F-d10 involves several steps, including the deuteration of phenol followed by coupling reactions to form the final product. Advanced techniques such as catalytic deuteration and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that Bisphenol F-d10 meets the stringent quality standards required for use in high-precision analytical instruments.

In addition to its applications in research, Bisphenol F-d10 has potential industrial uses. For example, it can be used as a reference standard in quality control processes for epoxy resins and polycarbonates. The stable isotopic composition of Bisphenol F-d10 allows for accurate quantification and identification of bisphenols in complex matrices, ensuring product consistency and safety.

The safety profile of Bisphenol F-d10 has been extensively evaluated. Studies have shown that it is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like any chemical compound, it should be stored and handled with care to prevent exposure and contamination.

In conclusion, Bisphenol F-d10 (CAS No. 1794786-93-8) is a versatile deuterated compound with significant applications in analytical chemistry, environmental science, and biomedical research. Its unique properties make it an indispensable tool for researchers seeking to understand the behavior and effects of bisphenols in various contexts. As ongoing research continues to uncover new insights into its potential uses, Bisphenol F-d10 is likely to play an increasingly important role in scientific advancements.